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Introduction
Aluminum hydride (AlH₃), commonly known as alane, is a promising material for solid-state

hydrogen storage due to its exceptionally high hydrogen content. It possesses a gravimetric

hydrogen density of 10.1 wt% and a volumetric density of 148 kg H₂/m³, which is twice that of

liquid hydrogen[1][2][3]. Alane decomposes into aluminum (Al) and hydrogen (H₂) at moderate

temperatures (around 100 °C), releasing pure hydrogen gas, making it an attractive candidate

for powering fuel cells in vehicular and portable applications[1][4][5].

The primary obstacle to the widespread adoption of alane is the difficulty of its regeneration.

The direct rehydrogenation of spent aluminum powder requires extreme pressures, in excess

of 7,000 bar, due to unfavorable thermodynamics[2][3][6]. This makes on-board regeneration

impractical. Consequently, research has focused on developing energy-efficient, off-board

regeneration strategies to make alane a viable and reversible hydrogen carrier. This document

outlines the properties of alane, key regeneration strategies, and detailed experimental

protocols for its synthesis and characterization.

Properties and Characteristics of Alane
Alane exists in several polymorphic forms (α, β, γ, etc.), with α-alane being the most

thermodynamically stable and well-characterized[7]. All polymorphs share the same high

hydrogen capacity but differ in their crystal structures and decomposition kinetics[7]. While
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freshly prepared alane can be pyrophoric, surface-treated or passivated α-alane can be safely

handled and stored at ambient conditions for extended periods[7][8].

Table 1: Key Properties of α-Alane for Hydrogen Storage

Property Value References

Gravimetric Hydrogen Density 10.1 wt% [1][8]

Volumetric Hydrogen Density 148 kg H₂/m³ [1][5]

Decomposition Reaction AlH₃(s) → Al(s) + 3/2 H₂(g) [1][2]

Decomposition Temperature ~100-150 °C [1][9]

Heat of Decomposition ~7 kJ/mol H₂ [6][7]

H₂ Equilibrium Pressure at

25°C
>7,000 bar (>0.7 GPa) [2][3]

Key Application: Reversible Hydrogen Storage via
Off-Board Regeneration
The core application of alane revolves around its use as a high-capacity, one-way hydrogen

carrier on-board a vehicle or device, with the spent aluminum being regenerated off-board.

Several advanced strategies are being explored to overcome the thermodynamic barrier of

regeneration.

3.1 Electrochemical Synthesis and Regeneration Electrochemical methods offer a promising

route to regenerate alane by avoiding the formation of highly stable byproducts like LiCl, which

are a drawback of traditional chemical synthesis[10]. In this process, an alanate salt, such as

sodium alanate (NaAlH₄) or lithium alanate (LiAlH₄), is used as an electrolyte. An

electrochemical potential drives the formation of alane at the anode[10][11]. This approach

significantly reduces the energy penalty associated with regeneration[10].

3.2 Amine-Alane Adduct Pathway This chemical pathway involves reacting activated aluminum

with hydrogen in the presence of a tertiary amine (e.g., triethylenediamine, TEDA) to form a

stable amine-alane adduct under moderate pressures[3][4]. This adduct can then be thermally

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.hydrogen.energy.gov/docs/hydrogenprogramlibraries/pdfs/progress-06/iv_a_4a_graetz.pdf?sfvrsn=827238b6_1
https://www.psicorp.com/products/energetics/aluminum-hydride-alane/
https://www.researchgate.net/publication/353155125_AlH3_as_a_hydrogen_storage_material_recent_advances_prospects_and_challenges
https://www.psicorp.com/products/energetics/aluminum-hydride-alane/
https://www.researchgate.net/publication/353155125_AlH3_as_a_hydrogen_storage_material_recent_advances_prospects_and_challenges
https://www.researchgate.net/publication/257225018_Assessment_of_Alane_as_a_hydrogen_storage_media_for_portable_fuel_cell_power_sources
https://www.researchgate.net/publication/353155125_AlH3_as_a_hydrogen_storage_material_recent_advances_prospects_and_challenges
https://escholarship.org/content/qt0zq8m88b/qt0zq8m88b.pdf
https://www.researchgate.net/publication/353155125_AlH3_as_a_hydrogen_storage_material_recent_advances_prospects_and_challenges
https://www.researchgate.net/publication/323362025_Hydrogen_storage_properties_of_nanoconfined_aluminium_hydride_AlH_3
https://www.researchgate.net/publication/251581101_Alane_hydrogen_storage_for_automotive_fuel_cells_-_Off-board_regeneration_processes_and_efficiencies
https://www.hydrogen.energy.gov/docs/hydrogenprogramlibraries/pdfs/progress-06/iv_a_4a_graetz.pdf?sfvrsn=827238b6_1
https://escholarship.org/content/qt0zq8m88b/qt0zq8m88b.pdf
https://www.researchgate.net/publication/230827326_Thermochemistry_of_Alane_Complexes_for_Hydrogen_Storage_A_Theoretical_and_Experimental_Investigation
https://www.researchgate.net/profile/Brenda-Garcia-Diaz/publication/26321520_Aluminium_hydride_A_reversible_material_for_hydrogen_storage/links/5a00ef5caca2725286e1454c/Aluminium-hydride-A-reversible-material-for-hydrogen-storage.pdf
https://www.researchgate.net/profile/Brenda-Garcia-Diaz/publication/26321520_Aluminium_hydride_A_reversible_material_for_hydrogen_storage/links/5a00ef5caca2725286e1454c/Aluminium-hydride-A-reversible-material-for-hydrogen-storage.pdf
https://www.hydrogen.energy.gov/docs/hydrogenprogramlibraries/pdfs/review15/st116_martin_2015_o.pdf
https://www.researchgate.net/profile/Brenda-Garcia-Diaz/publication/26321520_Aluminium_hydride_A_reversible_material_for_hydrogen_storage/links/5a00ef5caca2725286e1454c/Aluminium-hydride-A-reversible-material-for-hydrogen-storage.pdf
https://www.researchgate.net/publication/230827326_Thermochemistry_of_Alane_Complexes_for_Hydrogen_Storage_A_Theoretical_and_Experimental_Investigation
https://pubs.acs.org/doi/10.1021/jp112258s
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8535562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


decomposed to yield pure, unsolvated alane, with the amine being recovered and recycled in

the process[6][10]. This multi-step organometallic process effectively bypasses the high-

pressure requirement of direct hydrogenation[6].

3.3 Nanoconfinement for Improved Reversibility Confining alane within the pores of nanoscale

scaffolding materials, such as Covalent Triazine Frameworks (CTFs) or Metal-Organic

Frameworks (MOFs), has been shown to dramatically alter its properties[2][9][12].

Nanoconfinement can lower the decomposition temperature and, more importantly, enable

rehydrogenation at significantly reduced pressures[9]. For instance, AlH₃ confined within a

bipyridine-functionalized CTF was regenerated at 60 °C under 700 bar H₂, a pressure more

than 10 times lower than that required for bulk aluminum[2].

Table 2: Comparison of Alane Regeneration Strategies
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Strategy Principle Advantages Challenges

Direct Hydrogenation Reaction of Al with H₂
Simple, one-step

process

Requires extreme

pressures (>7000 bar)

and high

temperatures;

thermodynamically

unfavorable[2][3].

Electrochemical
Electrolysis of alanate

salts (e.g., NaAlH₄)

Avoids stable

byproducts; potentially

lower energy cost; can

be continuous[10][13].

Electrolyte stability;

process scale-up;

current efficiency[11]

[13].

Amine Adduct

Pathway

Formation and

decomposition of

amine-AlH₃ adducts

Operates at moderate

pressures (<100 bar);

allows for chemical

recycling of

reagents[4][6].

Multi-step process;

potential for

impurities; energy cost

of solvent/amine

recycling[6].

Nanoconfinement
Infiltration of AlH₃ into

porous scaffolds

Lowers decomposition

temperature;

significantly reduces

rehydrogenation

pressure; improves

kinetics[2][9].

Reduced overall

hydrogen capacity

due to scaffold mass;

achieving high pore

filling[9].

Visualizations: Workflows and Logical Diagrams
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Fig. 1: Conventional Chemical Synthesis of Alane
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Fig. 3: Experimental Workflow for Alane Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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